Cas no 802911-96-2 (Bicyclo[2.2.1]heptan-2-one,5-(2-hydroxyethyl)-, (1S,4R,5R)-)

• Product name: Bicyclo[2.2.1]heptan-2-one,5-(2-hydroxyethyl)-, (1S,4R,5R)-
• CAS No: 802911-96-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 714040

Bicyclo[2.2.1]heptan-2-one,5-(2-hydroxyethyl)-, (1S,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,5-(2-hydroxyethyl)-, (1S,4R,5R)-
• Bicyclo[2.2.1]heptan-2-one, 5-(2-hydroxyethyl)-, (1S,4R,5R)- (9CI)

• Inchi： 1S/C9H14O2/c10-2-1-6-3-8-4-7(6)5-9(8)11/h6-8,10H,1-5H2/t6-,7+,8-/m0/s1
• InChI Key： UMJNUXGZOCCJBR-RNJXMRFFSA-N
• SMILES： [C@@]12([H])C[C@@]([H])([C@@H](CCO)C1)CC2=O

Computed Properties

• Exact Mass: 154.099
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2